Cas no 1873248-15-7 (4-[(4-Amino-1h-pyrazol-1-yl)methyl]cyclohexan-1-ol)
4-[(4-Amino-1h-pyrazol-1-yl)methyl]cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-amino-1h-pyrazol-1-yl)methyl]cyclohexan-1-ol
- EN300-1109012
- 1873248-15-7
- 4-[(4-Amino-1h-pyrazol-1-yl)methyl]cyclohexan-1-ol
-
- Inchi: 1S/C10H17N3O/c11-9-5-12-13(7-9)6-8-1-3-10(14)4-2-8/h5,7-8,10,14H,1-4,6,11H2
- InChI Key: KLVYLLQBOUTNEP-UHFFFAOYSA-N
- SMILES: OC1CCC(CN2C=C(C=N2)N)CC1
Computed Properties
- Exact Mass: 195.137162174g/mol
- Monoisotopic Mass: 195.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 64.1Ų
4-[(4-Amino-1h-pyrazol-1-yl)methyl]cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1109012-0.05g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1109012-0.1g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1109012-0.25g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1109012-0.5g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1109012-1.0g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1109012-2.5g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1109012-5.0g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1109012-10.0g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1109012-1g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1109012-5g |
4-[(4-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol |
1873248-15-7 | 95% | 5g |
$2650.0 | 2023-10-27 |
4-[(4-Amino-1h-pyrazol-1-yl)methyl]cyclohexan-1-ol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 4-[(4-Amino-1h-pyrazol-1-yl)methyl]cyclohexan-1-ol
4-[(4-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol: A Comprehensive Overview
The compound with CAS No. 1873248-15-7, commonly referred to as 4-[(4-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexanol moiety with a pyrazole ring substituted at the 4-position with an amino group. The cyclohexan-1-ol core provides a rigid framework, while the pyrazole ring introduces aromaticity and potential for hydrogen bonding, making it an intriguing subject for both synthetic and applied research.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the amino group on the pyrazole ring in this compound adds another layer of functionality, enabling it to participate in various chemical reactions and interactions. For instance, the amino group can act as a nucleophile in substitution reactions or serve as a binding site for metal ions, enhancing its versatility in medicinal chemistry applications.
The synthesis of 4-[(4-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol typically involves a multi-step process that begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions involving ammonia or primary amines with appropriate carbonyl compounds. The subsequent attachment of the cyclohexanol moiety requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic asymmetric synthesis have further streamlined this process, enabling the production of enantiomerically pure samples, which are crucial for pharmacological studies.
In terms of pharmacological activity, this compound has shown promise in several assays targeting key enzymes and receptors. For example, studies have demonstrated its ability to modulate kinase activity, making it a potential candidate for anti-cancer therapies. Additionally, its structural features suggest it could serve as a lead compound for developing agents targeting G-protein coupled receptors (GPCRs), which are implicated in numerous diseases.
The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable interactions between the pyrazole ring and critical residues within target protein binding sites. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, shedding light on its reactivity and stability under various conditions.
From an environmental perspective, the biodegradability and eco-toxicological profile of 4-[(4-Amino-1H-pyrazol-1-y l)methyl]cyclohexan -1 -ol are areas of growing interest. As regulatory requirements for chemical safety become increasingly stringent, understanding how this compound interacts with biological systems at different levels is essential for its safe handling and application.
In conclusion, 4 -[(4 -Amino -1 H -pyrazol -1 -yl )methyl ]cyclohexan -1 -ol represents a compelling example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its unique combination of a cyclohexanol core and a substituted pyrazole ring positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to make significant contributions to the advancement of science and medicine.
1873248-15-7 (4-[(4-Amino-1h-pyrazol-1-yl)methyl]cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)